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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2,6-diamine

Cat. No.: B1332154

This guide provides essential safety and logistical information for the proper disposal of 3,5-
Dinitropyridine-2,6-diamine, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on available safety data sheets to ensure
safe handling and environmental compliance.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 3,5-Dinitropyridine-2,6-diamine
is provided below. This information is critical for safe handling and storage prior to disposal.
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Property Data

Chemical Formula C5H5N504
Molecular Weight 199.12 g/mol
CAS Number 34981-11-8
Appearance No data available
Odor No data available
Melting Point/Range No data available
Boiling Point/Range No data available
Flash Point No data available
Solubility No data available

Disposal Protocol

The primary recommended method for the disposal of 3,5-Dinitropyridine-2,6-diamine is
through a licensed chemical destruction facility or by controlled incineration with flue gas
scrubbing.[1] It is crucial not to contaminate water, foodstuffs, animal feed, or seeds with this
chemical during storage or disposal, and it must not be discharged into sewer systems.[1]

Step-by-Step Disposal Procedure:

» Waste Collection:
o Collect waste 3,5-Dinitropyridine-2,6-diamine in its pure form or in solutions.
o Use a sealable, airtight, and compatible waste container.

e Labeling:

o Attach a completed "Dangerous Waste" or "Hazardous Waste" label to the container as
soon as the first waste is added.

e Storage:
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[e]

Store the waste container in a cool, dry, and well-ventilated area.

o

Keep the container tightly closed.

[¢]

Store away from incompatible materials such as strong oxidizers and acids.

[¢]

Keep away from heat, sparks, open flames, and other sources of ignition.

e Arranging for Disposal:

o When the container is full or no longer in use, complete a Chemical Collection Request
Form as per your institution's guidelines.

o Dispose of the contents and container at an approved waste disposal plant.[2]

» Contaminated Packaging:
o Containers that held the substance should be triple-rinsed (or the equivalent).[1]
o The rinsed containers can then be offered for recycling or reconditioning.[1]

o Alternatively, puncture the packaging to render it unusable for other purposes before
disposal.[1]
Emergency Procedures in Case of Accidental
Release

In the event of a spill, the following steps should be taken:

Ensure adequate ventilation.

Avoid dust formation.[3]

Evacuate personnel to a safe area.[3]

Remove all sources of ignition.[3]
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o Wear appropriate personal protective equipment (PPE), including chemical-impermeable
gloves.[3]

o For small spills: Absorb with an inert, dry material and place it in a suitable container for
hazardous waste disposal.

o For large spills: Immediately evacuate the area and contact your institution's Environmental
Health & Safety (EHS) department.

e Prevent the spill from entering drains or waterways.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3,5-
Dinitropyridine-2,6-diamine.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemicalbook.com/msds/2-6-diamino-3-5-dinitropyridine.pdf
https://www.chemicalbook.com/msds/2-6-diamino-3-5-dinitropyridine.pdf
https://www.benchchem.com/product/b1332154?utm_src=pdf-body
https://www.benchchem.com/product/b1332154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste 3,5-Dinitropyridine-2,6-diami@

Collect in a Labeled, Sealable,

Compatible Container

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatibles and Ignition Sources

Is the Container Full or
No Longer in Use?

Complete Chemical Collection Request Form

Dispose of Contents/Container
at an Approved Waste Disposal Plant

Handle Contaminated Packaging
[Triple-Rinse Containerj

Offer for Recycling or Reconditioning Puncture to Prevent Reuse

Dispose of as per Regulations

Click to download full resolution via product page

Caption: Disposal workflow for 3,5-Dinitropyridine-2,6-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. fishersci.com [fishersci.com]

3. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Safe Disposal of 3,5-Dinitropyridine-2,6-diamine: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332154#3-5-dinitropyridine-2-6-diamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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